Cas no 2091458-32-9 (2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2091458-32-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5740851
• PubChem ID: 131254698
• Update Time: 2025-05-24

2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Ethylphenyl)methyl]-2H-1,2,3-triazol-4-amine
• 2091458-32-9
• EN300-1114175
• 2H-1,2,3-Triazol-4-amine, 2-[(4-ethylphenyl)methyl]-
• 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C11H14N4/c1-2-9-3-5-10(6-4-9)8-15-13-7-11(12)14-15/h3-7H,2,8H2,1H3,(H2,12,14)
• InChI Key： CQZOXKIOKDCBIW-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(=CC=2)CC)N=CC(N)=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 410.1±47.0 °C(Predicted)
• pka: 2.73±0.22(Predicted)

Additional information on 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2091458-32-9)

The compound 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2091458-32-9) is a specialized organic molecule featuring a unique triazole core structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both an ethylphenyl group and an amine functionality makes it a versatile intermediate for synthesizing more complex molecules.

In the context of current scientific trends, researchers are particularly interested in triazole derivatives like 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine due to their bioactivity and structural diversity. The 1,2,3-triazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug design. This compound’s CAS number 2091458-32-9 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

From a synthetic chemistry perspective, the amine group in 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine allows for further functionalization, making it valuable for creating libraries of derivatives. Recent publications highlight its use in click chemistry reactions, a hot topic in medicinal chemistry. The ethylphenyl moiety also contributes to lipophilicity, which is essential for optimizing drug-like properties.

Beyond pharmaceuticals, this compound has potential in material science, particularly in the development of advanced polymers and coordination complexes. Its structural features make it a candidate for designing metal-organic frameworks (MOFs), which are widely studied for applications in catalysis and gas storage. The CAS 2091458-32-9 is often referenced in patents related to these innovations.

Environmental and safety considerations are also critical when working with 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine. While not classified as hazardous, proper handling protocols should be followed to ensure workplace safety. Researchers frequently search for MSDS and synthetic protocols related to this compound, emphasizing the need for accessible technical data.

In summary, 2-(4-ethylphenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2091458-32-9) represents a promising scaffold in multiple scientific disciplines. Its combination of a triazole ring, amine functionality, and aromatic substitution offers broad utility, aligning with contemporary research priorities. As interest in heterocyclic compounds grows, this molecule is poised to play a pivotal role in future discoveries.